
BMS-265246 stability and storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMS-265246

Cat. No.: B1667192 Get Quote

BMS-265246 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of BMS-265246, a potent

and selective CDK1/2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of BMS-265246?

A1: For optimal stability, the solid form of BMS-265246 should be stored under specific

conditions. For short-term storage (days to weeks), it is recommended to keep it in a dry, dark

place at 0 - 4°C.[1] For long-term storage (months to years), the compound should be stored at

-20°C.[1][2][3][4][5] When stored properly at -20°C, the lyophilized powder is stable for at least

3 to 5 years.[1][4][6]

Q2: What is the recommended solvent for dissolving BMS-265246?

A2: BMS-265246 is soluble in DMSO.[1][3][6][7] It is also soluble in DMF.[2] However, it is

insoluble in water and ethanol.[1][6][8] For optimal results, it is recommended to use fresh,

anhydrous DMSO, as moisture can reduce solubility.[6][7]

Q3: How should I prepare and store stock solutions of BMS-265246?

A3: To prepare a stock solution, dissolve BMS-265246 in fresh DMSO to your desired

concentration. Some suppliers suggest that warming the tube at 37°C for 10 minutes or using
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an ultrasonic bath can aid in achieving higher concentrations.[8] Once prepared, stock

solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or

-80°C.[6] Stock solutions in DMSO are stable for up to 1 month when stored at -20°C and for

up to 1 year when stored at -80°C.[4][6]

Q4: Can I store BMS-265246 at room temperature?

A4: While BMS-265246 is stable enough for shipping at ambient temperatures for a few weeks,

long-term storage at room temperature is not recommended.[1] For maintaining the

compound's integrity and potency, adhering to the recommended storage conditions is crucial.
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Issue Possible Cause Recommended Solution

Decreased experimental

potency

Improper storage of the solid

compound or stock solution,

leading to degradation.

Ensure the solid compound is

stored at -20°C and stock

solutions are aliquoted and

stored at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Use of old stock solutions.

Prepare fresh stock solutions

from the solid powder,

especially if the current stock is

older than the recommended

storage duration (1 month at

-20°C or 1 year at -80°C).

Precipitation of the compound

in solution

Use of DMSO that has

absorbed moisture.

Use fresh, anhydrous DMSO

to prepare your stock solution.

[6][7]

Exceeding the solubility limit.

Do not exceed the known

solubility of BMS-265246 in the

chosen solvent. If a higher

concentration is needed,

gentle warming or sonication

may help, but be cautious of

potential degradation.[8]

Improper storage of the stock

solution.

Ensure stock solutions are

stored at the recommended

temperature (-20°C or -80°C)

to maintain solubility and

stability.

Inconsistent experimental

results

Non-homogenous stock

solution.

Before each use, ensure the

stock solution is completely

thawed and vortexed gently to

ensure a homogenous mixture.
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Degradation due to light

exposure.

Store both the solid compound

and stock solutions in the dark.

[1]

Quantitative Data Summary
Table 1: Solubility of BMS-265246

Solvent Solubility Notes

DMSO 5 mg/mL[2]

Moisture-absorbing DMSO

reduces solubility; use fresh

DMSO.[6]

17 mg/mL (49.22 mM)[6]

50 mM[3]

≥17.25 mg/mL[8]

12.5 mg/mL (36.20 mM)[7]
Ultrasonic assistance may be

needed.

DMF 10 mg/mL[2]

DMF:PBS (pH 7.2) (1:2) 0.3 mg/mL[2]

Water Insoluble[1][6]

Ethanol Insoluble[6][8]

Table 2: Storage Conditions and Stability
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Form
Storage

Temperature
Duration Stability

Solid (Lyophilized

Powder)
0 - 4°C

Short-term (days to

weeks)
Stable[1]

-20°C
Long-term (months to

years)
Stable for >5 years[1]

-20°C Stable for ≥ 4 years[2]

-20°C
Stable for 36

months[4]

-20°C Stable for 3 years[6]

Stock Solution (in

DMSO)
-20°C

Stable for up to 1

month[4][6]

-80°C
Stable for up to 1

year[6]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of BMS-265246 in DMSO

Materials:

BMS-265246 solid powder (Molecular Weight: 345.34 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:
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1. Equilibrate the vial of solid BMS-265246 to room temperature before opening to prevent

condensation.

2. Weigh the desired amount of BMS-265246 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 3.45 mg of the

compound.

3. Add the appropriate volume of anhydrous DMSO to the powder. For 3.45 mg, add 1 mL of

DMSO.

4. Vortex the solution gently until the solid is completely dissolved. If necessary, warm the

tube briefly at 37°C or use an ultrasonic bath to aid dissolution.[8]

5. Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

6. Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

7. Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[6]

Visualizations
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BMS-265246 Handling and Storage Workflow
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Caption: Workflow for proper handling and storage of BMS-265246.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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